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Compound of Interest

Compound Name:
N-(Methoxycarbonyl)-l-tryptophan

methyl ester

Cat. No.: B014263 Get Quote

An In-depth Technical Guide to the Commercial Sourcing and Application of N-
(Methoxycarbonyl)-l-tryptophan methyl ester (CAS 58635-46-4)

Abstract
N-(Methoxycarbonyl)-l-tryptophan methyl ester is a key protected amino acid derivative

utilized by researchers, medicinal chemists, and drug development professionals. Its unique

structure, featuring protection on both the alpha-amino and carboxyl functional groups, makes

it a valuable intermediate in multi-step organic syntheses, particularly in solution-phase peptide

synthesis. This guide provides a comprehensive overview of its commercial availability, offering

insights into the supplier landscape, critical quality control parameters, and best practices for

handling and storage. Furthermore, it delves into the scientific context of its applications,

providing actionable protocols and workflows to ensure its effective use in a laboratory setting.

This document is designed to bridge the gap between procurement and application,

empowering scientists to source and utilize this reagent with confidence and technical

proficiency.

Chemical Identity and Physicochemical Properties
Accurate identification is the cornerstone of reproducible science. N-(Methoxycarbonyl)-l-
tryptophan methyl ester is a derivative of the essential amino acid L-tryptophan, where the

alpha-amino group is protected by a methoxycarbonyl group and the carboxylic acid is

esterified to a methyl ester.
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A common point of confusion arises with a similar, more frequently used derivative, N-Boc-l-

tryptophan methyl ester. The protecting groups, while both serving to prevent unwanted

reactivity of the amine, have different chemical properties and deprotection conditions. The

methoxycarbonyl group is typically more robust than the tert-butoxycarbonyl (Boc) group, which

is famously acid-labile. This distinction is critical when planning a synthetic route.

N-(Methoxycarbonyl)-l-tryptophan methyl ester
(CAS: 58635-46-4)

N-Boc-l-tryptophan methyl ester
(CAS: 33900-28-6)

Structure

Structure

Fig. 1: Structural comparison of Methoxycarbonyl vs. Boc-protected Tryptophan Methyl Ester.

Click to download full resolution via product page

Caption: Structural comparison of Methoxycarbonyl vs. Boc-protected Tryptophan Methyl Ester.

The key physicochemical properties of the title compound are summarized below, compiled

from various commercial and database sources.
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Property Value Source(s)

CAS Number 58635-46-4 [1][2]

Molecular Formula C₁₄H₁₆N₂O₄ [1][2][3]

Molecular Weight 276.29 g/mol [1][2][3]

Appearance
White to off-white or light

yellow solid/powder
[4]

Melting Point 99-101 °C (lit.) [4][5]

Optical Activity
[α]20/D −1.4° (c = 1 in

methanol)
[4]

Purity (Typical) ≥95% - 98% (by HPLC) [1][6]

Commercial Availability and Supplier Landscape
N-(Methoxycarbonyl)-l-tryptophan methyl ester is readily available from a wide range of

chemical suppliers, catering to both small-scale research and larger development needs.

Sourcing is not a significant challenge, but selecting the right supplier for a specific application

requires careful consideration of purity, documentation, and scale.

Representative Commercial Suppliers:
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Supplier Typical Purity/Grade Notes

Sigma-Aldrich (Merck) 98%

A leading supplier for

research-grade chemicals with

extensive documentation.

Thermo Fisher Scientific 96%

Often available under the

legacy Alfa Aesar brand,

providing reliable quality.[6]

CP Lab Chemicals 95%
Supplier for laboratory and

research use.[1]

CymitQuimica 98%
European supplier offering

various pack sizes.[7]

ChemicalBook Varies (e.g., 99.9%)

An aggregator platform listing

multiple, often China-based,

manufacturers suitable for bulk

inquiries.[5][8]

Santa Cruz Biotechnology Research Grade
Provides the compound for

research use only.

Expert Insights on Procurement:

Purity vs. Price: A significant price variance exists between suppliers.[1][4][6] This often

correlates with the level of quality control, analytical testing performed, and the provided

documentation. For discovery and non-critical applications, a lower-cost source may be

acceptable. For drug development or GMP-adjacent work, a premium supplier with

comprehensive batch-specific data is essential.

The Certificate of Analysis (CoA): Always request a lot-specific CoA before purchase or upon

receipt. This document is the primary guarantee of quality and should detail the purity

(typically by HPLC), appearance, and identity confirmation (e.g., by spectroscopy).[2]

Scale and Origin: For gram-scale quantities, established distributors in North America and

Europe like Sigma-Aldrich and Thermo Fisher are reliable choices. For multi-kilogram or
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custom synthesis needs, contacting manufacturers directly or through platforms like

ChemicalBook may be more economical.[8]

Intended Use: Suppliers explicitly state that this chemical is for research, manufacturing, or

industrial use only, not for direct medical or consumer applications.[1][2]

Quality Control and Analytical Characterization
Ensuring the quality of starting materials is a non-negotiable aspect of scientific integrity. Upon

receiving a shipment of N-(Methoxycarbonyl)-l-tryptophan methyl ester, independent

verification is a prudent step, especially for critical applications.

Workflow: Incoming Material Qualification

Receive Chemical Shipment

Quarantine Material

Review Supplier CoA and SDS

Perform Identity & Purity Tests
(e.g., HPLC, Appearance)

Does it Meet Specification?

Release to General Inventory

Yes

Reject Lot & Contact Supplier

No
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Caption: A self-validating workflow for qualifying incoming chemical reagents.

Protocol: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol provides a general method for verifying the purity of the compound. It is based on

standard reverse-phase chromatography principles suitable for aromatic amino acid

derivatives.[9]

System Preparation:

HPLC System: A standard HPLC with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

Detection Wavelength: 280 nm (for the indole chromophore).

Sample Preparation:

Accurately weigh approximately 1 mg of N-(Methoxycarbonyl)-l-tryptophan methyl
ester.

Dissolve in 1 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock

solution.

Further dilute as necessary to be within the linear range of the detector.

Chromatographic Method:

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Gradient Program:
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0-5 min: 20% B

5-25 min: Linear gradient from 20% to 80% B

25-30 min: 80% B

30-35 min: Return to 20% B and equilibrate.

Data Analysis (Causality):

Why this works: The C18 stationary phase retains the molecule via hydrophobic

interactions with its indole side chain. The gradient elution with increasing acetonitrile

(Mobile Phase B) systematically decreases the polarity of the mobile phase, eventually

eluting the compound.

Expected Result: A pure sample will yield a single major peak. Purity is calculated as the

area of the main peak divided by the total area of all peaks, expressed as a percentage.

Impurities will appear as separate, smaller peaks.

Handling, Storage, and Safety
Proper handling and storage are crucial for user safety and maintaining the chemical's integrity.

Information is consolidated from multiple Safety Data Sheets (SDS).[10]
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Parameter Recommendation Rationale

Personal Protective Equipment

(PPE)

Eyeshields, chemical-resistant

gloves, N95 dust mask (if

handling powder).

Prevents eye/skin contact and

inhalation of fine particles.

Handling

Use in a well-ventilated area or

chemical fume hood. Avoid

dust formation.

Minimizes inhalation exposure.

Storage

Store in a tightly sealed

container at room temperature,

protected from light.

Protects from atmospheric

moisture and light-induced

degradation. While some

sources suggest refrigeration

(0-8°C), room temperature is

generally sufficient for short-to-

medium term storage if dry and

dark.[4][11]

Incompatibilities Strong oxidizing agents.
Can lead to vigorous,

exothermic reactions.[10]

Hazardous Decomposition

Under fire conditions, may

produce carbon monoxide

(CO), carbon dioxide (CO₂),

and nitrogen oxides (NOx).

Standard for nitrogen-

containing organic

compounds.[10]

The compound is not generally considered hazardous under US OSHA Hazard Communication

Standards, but good laboratory practices should always be followed.[10]

Core Applications and Scientific Context
The primary utility of N-(Methoxycarbonyl)-l-tryptophan methyl ester lies in its role as a

building block in organic synthesis.

Solution-Phase Peptide Synthesis

In peptide synthesis, protecting reactive functional groups is essential to direct the formation of

the correct amide bond. This compound has both the N-terminus (amino group) and C-terminus
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(carboxyl group) blocked, making it an ideal starting point or intermediate.

The methoxycarbonyl group on the nitrogen prevents it from acting as a nucleophile. The

methyl ester on the carboxyl group prevents it from reacting with activating agents intended for

another amino acid. A typical workflow involves the selective deprotection of one end of the

molecule, followed by coupling.

N-(Methoxycarbonyl)- 
-Trp-OMe

Selective Deprotection

e.g., Saponification of Methyl Ester
N-Protected Trp Acid

Carboxyl Activation

(e.g., with DCC/EDC)
Activated Ester

Coupling Reaction

Another Amino Acid Ester
(e.g., H₂N-Gly-OEt)

Protected Dipeptide

(Moc-Trp-Gly-OEt)

Click to download full resolution via product page

Caption: Generalized workflow for using the title compound in dipeptide synthesis.

Intermediate in Complex Molecule Synthesis

Beyond peptides, this derivative serves as a precursor in the synthesis of other complex

molecules. It has been documented as an intermediate in the dye-sensitized photooxidation of

tryptophan to formylkynurenine and in the total synthesis of alkaloids such as (-)-Calycanthine.

[12] Its utility stems from the predictable reactivity of the protected amino acid scaffold, allowing

chemists to perform modifications on the indole ring before revealing the amino acid

functionality.

Conclusion
N-(Methoxycarbonyl)-l-tryptophan methyl ester is a commercially accessible and valuable

reagent for chemical synthesis. While its procurement is straightforward, researchers and drug

development professionals must exercise due diligence in supplier selection and material

qualification to ensure experimental reproducibility and success. Understanding its

physicochemical properties, implementing robust quality control checks, and adhering to safe

handling practices are paramount. This guide serves as a technical resource to empower

scientists to confidently source, verify, and apply this versatile building block in their research

and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014263#commercial-availability-of-n-
methoxycarbonyl-l-tryptophan-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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